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Compound of Interest

Compound Name:
Calmodulin-dependent protein

kinase II (290-309)

Cat. No.: B13394396 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Overview
The Calmodulin-Dependent Protein Kinase II (290-309) peptide is a synthetic 20-amino-acid

peptide corresponding to the calmodulin-binding domain of CaMKII. It functions as a potent

competitive inhibitor of the kinase by mimicking the pseudosubstrate site.[1][2] This peptide is a

critical tool for studying CaMKII-mediated signaling pathways, which are integral to processes

like synaptic plasticity, cardiac function, and apoptosis.[3][4][5] Proper preparation and storage

of a stock solution are paramount to ensure its stability and efficacy in experimental assays.

This document provides a detailed protocol for the preparation, storage, and handling of a

CaMKII (290-309) stock solution.

Quantitative Data Summary
For accurate experimental planning, key quantitative properties of the CaMKII (290-309)

peptide are summarized below.
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Property Value Source(s)

Full Name
Calmodulin-Dependent Protein

Kinase II (290-309)
[1][6][7]

Amino Acid Sequence

Leu-Lys-Lys-Phe-Asn-Ala-Arg-

Arg-Lys-Leu-Lys-Gly-Ala-Ile-

Leu-Thr-Thr-Met-Leu-Ala

[1][7]

Molecular Formula C₁₀₃H₁₈₅N₃₁O₂₄S [1][7][8]

Molecular Weight ~2273.8 g/mol [1][6][7]

Purity Typically ≥95% [2][6]

Appearance Lyophilized white powder [6]

IC₅₀ for CaMKII 52 nM [1][2][6][9]

Solubility
Soluble in water (up to 1

mg/mL)
[6]

CaMKII Signaling and Inhibition Pathway
Under basal conditions, the catalytic domain of CaMKII is autoinhibited by its own regulatory

domain. An influx of intracellular calcium (Ca²⁺) leads to the formation of a Ca²⁺/Calmodulin

(CaM) complex. This complex then binds to the regulatory domain of CaMKII, displacing it from

the catalytic site and activating the kinase. The CaMKII (290-309) peptide inhibitor

competitively binds to the same site as Ca²⁺/CaM, preventing this activation step and

subsequent downstream phosphorylation events.
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CaMKII activation by Ca²⁺/Calmodulin and competitive inhibition by the 290-309 peptide.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to reconstitute lyophilized CaMKII (290-309) peptide to create a

stable, high-concentration stock solution.

Lyophilized CaMKII (290-309) peptide

Sterile, nuclease-free water or sterile buffer (e.g., Tris or phosphate buffer, pH 5-7)[10][11]

Vortex mixer

Low-speed centrifuge

Sterile, low-protein-binding polypropylene microcentrifuge tubes[10]

Calibrated micropipettes and sterile tips

Optional: Bath sonicator
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To prepare a stock solution of a specific molarity, use the following formula. For example, to

make a 1 mM stock solution from 0.5 mg of peptide:

Molecular Weight (MW): ~2273.8 g/mol (or mg/mmol)

Mass of Peptide (m): 0.5 mg

Desired Concentration (C): 1 mM (1 mmol/L)

Volume (V) in Liters = (m / MW) / C

V = (0.5 mg / 2273.8 mg/mmol) / (1 mmol/L)

V = 0.00022 L = 220 µL

Therefore, dissolve 0.5 mg of peptide in 220 µL of solvent to yield a 1 mM stock solution.

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes in a desiccator. This prevents condensation and

moisture uptake, which can degrade the peptide.[11]

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1-2 minutes) to

ensure all the lyophilized powder is at the bottom of the tube.

Solvent Addition: Carefully add the calculated volume of sterile, nuclease-free water to the

vial using a calibrated micropipette.

Dissolution: Gently vortex the vial for 10-20 seconds to dissolve the peptide. Visually inspect

the solution to ensure there are no visible particles.

Sonication (Optional): If the peptide does not fully dissolve, sonicate the vial in a bath

sonicator for brief periods (e.g., 3 cycles of 10 seconds) to aid dissolution.[12] Avoid

excessive heating.

Final Check: Once dissolved, the solution should be clear. If haziness or particles persist, the

peptide may not be fully soluble at the target concentration.[10]
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Workflow for Stock Solution Preparation
The following diagram illustrates the logical steps from receiving the lyophilized peptide to

storing the final aliquots.
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Stock Solution Preparation Workflow

Receive Lyophilized
CaMKII (290-309) Peptide

Equilibrate Vial
to Room Temperature

Centrifuge Vial
(Low Speed)

Calculate Required
Solvent Volume

Add Sterile Water
or Buffer

Vortex to Dissolve

Check for Clarity

Optional: Sonicate

Not Clear

Aliquot into Low-Binding
Tubes

Clear

Store Aliquots

Ready for
Experimental Use

Click to download full resolution via product page

Workflow diagram for preparing CaMKII (290-309) peptide stock solution.
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Storage and Stability
Proper storage is crucial for maintaining the integrity of the peptide. Incorrect storage can lead

to degradation through oxidation, hydrolysis, or repeated freeze-thaw cycles.

Form Temperature Duration Notes Source(s)

Lyophilized

Powder
-20°C or -80°C

Long-term

(months to

years)

Store in a

desiccator,

protected from

light.

[11][13]

Stock Solution -20°C (or -80°C)

Short- to

Medium-term

(weeks to

months)

Aliquot to avoid

freeze-thaw

cycles. Frost-free

freezers are not

recommended.

[10][14]

Working Dilution 4°C
Short-term (up to

1 week)

Use sterile

buffers (pH 5-7)

to prolong

stability.

[11]

Key Stability Considerations:

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade peptides. Aliquoting

the stock solution into single-use volumes is highly recommended.[10][11]

pH: For solutions, a slightly acidic buffer (pH 5-7) is preferable to prolong shelf life.[10][11]

Oxidation: The peptide sequence contains a methionine (Met) residue, which is susceptible

to oxidation. While not as critical as for cysteine-containing peptides, minimizing exposure to

air is good practice.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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